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Compound of Interest

Compound Name: N-Fmoc-L-isoleucine-d10

Cat. No.: B15541374

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for N-Fmoc-L-isoleucine-
d10. The following safety and handling information is based on the available data for the non-
deuterated analog, N-Fmoc-L-isoleucine. It is imperative for researchers to handle all chemical
substances with care and to perform a thorough risk assessment before use.

This technical guide provides an in-depth overview of the safety and handling protocols for N-

Fmoc-L-isoleucine, which can be used as a reference for its deuterated counterpart, N-Fmoc-

L-isoleucine-d10. The information is compiled for researchers, scientists, and professionals in
drug development.

Hazard Identification and Classification

N-Fmoc-L-isoleucine is not classified as a hazardous substance or mixture according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS) and OSHA
Hazard Communication Standard (29 CFR 1910.1200).[1][2]

GHS Classification Summary
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Hazard Class

Classification

Acute Toxicity

Not classified

Skin Corrosion/Irritation

Not classified

Serious Eye Damage/Irritation

Not classified

Respiratory or Skin Sensitization

Not classified

Germ Cell Mutagenicity

Not classified

Carcinogenicity

Not classified

Reproductive Toxicity

Not classified

Specific Target Organ Toxicity (Single Exposure)

Not classified

Specific Target Organ Toxicity (Repeated

Exposure)

Not classified

Aspiration Hazard

Not classified

Data derived from SDS for N-Fmoc-L-isoleucine.

Physical and Chemical Properties

A summary of the key physical and chemical properties of N-Fmoc-L-isoleucine is provided

below.
Property Value
Appearance White to off-white crystalline powder

Molecular Formula

C21H23NOa

Molecular Weight 353.41 g/mol [1]

Melting Point 146 - 149 °C (294.8 - 300.2 °F)[3]
Solubility No data available

Stability Stable under recommended storage

conditions[1]
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Toxicological Information

Comprehensive toxicological data for N-Fmoc-L-isoleucine is not available. The toxicological
properties have not been fully investigated.[1] Health effects are not well-known, and the
substance is not expected to be a significant health hazard under normal laboratory conditions.

Experimental Protocols: Safe Handling Workflow

While specific experimental protocols for toxicity testing are not available, a generalized
workflow for the safe handling of N-Fmoc-L-isoleucine powder in a laboratory setting is outlined
below. This workflow is based on standard laboratory practices and information gathered from
various safety data sheets.
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General Workflow for Safe Handling of N-Fmoc-L-isoleucine Powder

Preparation

Conduct Risk Assessment

Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Safety Glasses)

Ensure Proper Ventilation
(Fume Hood or Ventilated Enclosure)

Weigh Compound in a Ventilated Area
Avoid Dust Formation

Dissolve in Appropriate Solvent

Perform Experimental Procedure

Cleanup & Disposal

(Decontaminate Work Surfacesj

Dispose of Waste in Accordance with
Local, State, and Federal Regulations

Remove PPE

Click to download full resolution via product page

Caption: General laboratory workflow for handling chemical powders.
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Exposure Controls and Personal Protection

To minimize potential exposure, the following personal protective equipment (PPE) and
engineering controls are recommended.

Recommended Personal Protective Equipment

Protection Type Specification
Eye/Face Protection Safety glasses with side-shields or goggles.[2]
Skin Protection Impervious gloves and a lab coat.[2]

Not required under normal use with adequate
Respiratory Protection ventilation. If dust is generated, a NIOSH-

approved respirator may be necessary.

Recommendations based on SDS for N-Fmoc-L-isoleucine.

First-Aid Measures

In case of exposure, the following first-aid measures should be taken.

Exposure Route First-Aid Procedure

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician.[1]

[2]

) Wash off with soap and plenty of water. Consult
Skin Contact L ]
a physician if irritation persists.[1][2]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.[2]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1][2]
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First-aid measures are based on general chemical handling guidelines from the SDS for N-
Fmoc-L-isoleucine.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of the compound and
ensuring laboratory safety.

Handling and Storage Guidelines

Aspect Recommendation

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

Handling ] o
appropriate exhaust ventilation at places where
dust is formed.[2]
Keep container tightly closed in a dry and well-
Storage ventilated place. Recommended storage
temperature is 2-8°C.[1]
Incompatible Materials Strong oxidizing agents.[1]

Spills and Disposal

In the event of a spill, appropriate measures should be taken to contain and clean it up safely.

Spill and Disposal Procedures

Procedure Description

Use personal protective equipment. Avoid dust

formation. Sweep up and shovel into a suitable,

Spill Cleanup _ _
closed container for disposal. Do not let the
product enter drains.[1]
Dispose of surplus and non-recyclable solutions
Waste Disposal to a licensed disposal company. Dispose of

contaminated packaging as unused product.[1]
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Logical Relationship for Safety Assessment

The following diagram illustrates the logical flow for assessing the safety of a chemical
compound where specific data for the substance of interest is lacking.

Logical Flow for Safety Assessment of N-Fmoc-L-isoleucine-d10

N-Fmoc-L-isoleucine-d10

Search for Specific SDS

Search for Non-Deuterated Analog SDS

Use Specific SDS Data (N-Fmoc-L-isoleucine)

Analog SDS Found?

Use Analog Data with Disclaimer AESUTS Haze_lrdous il
Implement Strict Controls

Click to download full resolution via product page

Caption: Decision-making process for chemical safety assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdhfinechemical.com [cdhfinechemical.com]

2. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]

3. fishersci.com [fishersci.com]
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[https://www.benchchem.com/product/b15541374#n-fmoc-l-isoleucine-d10-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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